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Monomer Properties and Synthetic Strategies

The target dipeptide is constructed from two protected amino acids: Boc-Methionine and Leucine Methyl

Ester. The properties of the leucine derivative are well-documented, while information for Boc-Methionine is

more limited.

Characterized Building Block: Boc-L-Leucine Methyl Ester

The leucine component is commercially available and its properties are summarized in the table below.

Property Specification

CAS Number 63096-02-6 [1] [2]

Molecular Formula C₁₂H₂₃NO₄ [3] [4] [2]

Molecular Weight 245.32 g/mol [1] [2]

Purity ≥ 98% (HPLC) [2]

Appearance Light yellowish liquid [2]
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Property Specification

Optical Rotation [α]D²⁰ = -32.91 ± 2° (C=1 in DMF) [2]

Storage Store at 0-8°C [2]

Synonyms Boc-L-Leu-OMe, Boc-Leucine methyl ester [4] [2]

Limited-Information Building Block: Boc-L-Methionine

A closely related compound, N-(tert-butoxycarbonyl)-N-methyl-L-methionine (CID 11821461), is

recorded in PubChem with the molecular formula C₁₁H₂₁NO₄S [5]. However, no analytical data or

properties for the standard N-(tert-butoxycarbonyl)-L-methionine (Boc-Met-OH) were found in the search

results, indicating a gap in the available public data for this monomer.

Synthetic Methodology

The synthesis of your target dipeptide, Boc-Met-Leu-OMe, would typically follow a standard peptide

coupling strategy. The following diagram outlines the general workflow and logical relationship of the

synthetic steps.
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A critical first step in this pathway is the synthesis of the H-Leu-OMe coupling partner. An efficient and

modern method for preparing amino acid methyl ester hydrochlorides is described below.

Detailed Protocol: Synthesis of Leucine Methyl Ester
Hydrochloride [6]

This method uses trimethylchlorosilane (TMSCl) in methanol, which offers mild reaction conditions, simple

workup, and high yields.

Reaction Principle: Amino Acid + MeOH + TMSCl → Amino Acid Methyl Ester
Hydrochloride

Key Advantages: The TMSCl/MeOH system is more convenient than traditional methods using

thionyl chloride or gaseous HCl, as it proceeds at room temperature without strict temperature
control.

Procedure:
Place L-leucine (0.1 mol) in a round-bottom flask.

Slowly add freshly distilled trimethylchlorosilane (TMSCl, 0.2 mol) with stirring.
Add methanol (100 mL). The mixture will form a solution or suspension.

Stir the reaction at room temperature for 12 hours (monitor by TLC).
Upon completion, concentrate the mixture on a rotary evaporator to obtain the product, leucine
methyl ester hydrochloride, as a solid.

Reported Yield: 96% [6].

Analytical Data (for HCl salt):
¹H-NMR (300 MHz, D₂O): δ 4.10 (t, 1H), 3.78 (s, 3H), 1.82 (m, 1H), 1.65 (m, 2H), 0.89 (m, 6H).

¹³C-NMR (75 MHz, D₂O): δ 171.4, 53.6, 51.6, 38.9, 24.0, 21.6, 21.2.
ESI-MS: Calculated for [M+H]⁺ (free base): 146.1; Found: 146.3 [6].

Research Recommendations

To proceed with the synthesis and characterization of N-tert-Butoxycarbonyl-methionyl-leucine methyl

ester, here are actionable steps:

Source the Monomers: Boc-L-Leucine methyl ester is commercially available from suppliers like
ChemImpex [2] and Santa Cruz Biotechnology [1]. You will need to source Boc-L-Methionine from a

specialized chemical supplier.
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Plan the Coupling: Choose an appropriate coupling reagent (e.g., DCC, EDC/HOBt, HATU) for the

final peptide bond formation. The reaction should be performed in an anhydrous solvent like DCM or
DMF, often in the presence of a base.

Establish QC Metrics: Once synthesized, you will need to fully characterize the dipeptide. Plan to
use techniques including:

HPLC to establish purity.
Mass Spectrometry (ESI-MS) for mass confirmation.

NMR Spectroscopy (¹H and ¹³C) to verify structure and check for racemization.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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